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Compound of Interest

Compound Name: Chlorocyclopentane

Cat. No.: B1362555

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and
is not a substitute for a formal safety data sheet (SDS) or professional safety and toxicological
evaluation. Always consult the most current SDS and institutional safety guidelines before
handling chlorocyclopentane.

Executive Summary

Chlorocyclopentane (CAS No. 930-28-9) is a colorless to pale yellow liquid with a
characteristic hydrocarbon-like odor.[1] It is a versatile organic intermediate, primarily utilized in
the synthesis of more complex molecules within the pharmaceutical and agrochemical
industries.[2] While its utility in organic synthesis is significant, a thorough understanding of its
inherent hazards is paramount for safe handling and use. This guide provides a comprehensive
overview of the known hazards and toxicological profile of chlorocyclopentane, based on
currently available data. It is critical to note that the toxicological properties of this compound
have not been fully investigated, and significant data gaps exist, particularly concerning
quantitative toxicity values and long-term health effects.

Physical and Chemical Properties

A summary of the key physical and chemical properties of chlorocyclopentane is presented in
Table 1. These properties are essential for understanding its behavior under various laboratory
and industrial conditions.
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Property Value References
Molecular Formula C5H9CI [3114]
Molecular Weight 104.58 g/mol [41[5]
Appearance Colorless to pale yellow liquid [11[3]

Odor Characteristic hydrocarbon-like  [1]

Boiling Point 114 °C (at 760 mmHg) [4]

Melting Point -50 °C [4]

Density 1.005 g/mL at 25 °C [4]

Limited solubility in water (760

Solubility mg/L). Soluble in most organic  [1][2][4]
solvents.
Vapor Pressure 35-45 hPa at 20-25 °C [4]

logP (Octanol/Water Partition
o 2.7 [4]
Coefficient)

Flammability and Fire Hazards

Chlorocyclopentane is a highly flammable liquid and vapor, posing a significant fire risk.[6][7]
Appropriate precautions must be taken to prevent ignition.
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Flammability Parameter

Value

References

Flash Point

15 °C (59 °F)

[4]

GHS Classification

Flammable Liquid, Category 2

[6]

Hazard Statement

H225: Highly flammable liquid

and vapour

[6]7]

Suitable Extinguishing Media

Dry chemical, carbon dioxide,

alcohol-resistant foam.

[6]

Unsuitable Extinguishing
Media

Water jet may be ineffective

and spread the fire.

[8]

Hazardous Combustion

Products

Carbon monoxide (CO),
Carbon dioxide (C0O2),
Hydrogen chloride gas.

[9]

Vapors may form explosive mixtures with air and can travel to a source of ignition and flash

back.[9] Containers may explode when heated. All ignition sources must be eliminated from

areas where chlorocyclopentane is handled or stored. Use of explosion-proof electrical,

ventilating, and lighting equipment is mandatory.[6][7]

Toxicological Profile and Health Hazards

The toxicological properties of chlorocyclopentane have not been fully investigated. The

available information is primarily qualitative and derived from safety data sheets.

Acute Toxicity

Quantitative data for acute oral, dermal, and inhalation toxicity (LD50/LC50) are not available in

the reviewed literature.[10]

Skin and Eye Irritation

Chlorocyclopentane is classified as a skin irritant and is expected to cause serious eye

irritation.[1] Prolonged or repeated skin contact can lead to defatting of the skin, resulting in

dryness, cracking, and dermatitis.[1]

© 2025 BenchChem. All rights reserved.

3/13

Tech Support


https://www.chembk.com/en/chem/Chlorocyclopentane
https://www.echemi.com/sds/cyclopentylchloride-pid_Rock34253.html
https://www.echemi.com/sds/cyclopentylchloride-pid_Rock34253.html
https://www.guidechem.com/msds/930-28-9.html
https://www.echemi.com/sds/cyclopentylchloride-pid_Rock34253.html
https://www.chemicalbook.com/msds/1-chloro-1-cyclopentene.pdf
https://ccis.chemoventory.com/msds/287-92-3_cyclopen_652.pdf
https://ccis.chemoventory.com/msds/287-92-3_cyclopen_652.pdf
https://www.benchchem.com/product/b1362555?utm_src=pdf-body
https://www.echemi.com/sds/cyclopentylchloride-pid_Rock34253.html
https://www.guidechem.com/msds/930-28-9.html
https://www.benchchem.com/product/b1362555?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/64960.pdf
https://www.benchchem.com/product/b1362555?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/chlorocyclopentane-dic7393.html
https://www.guidechem.com/encyclopedia/chlorocyclopentane-dic7393.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Respiratory Tract Irritation

Inhalation of vapors or mists may cause respiratory tract irritation.[1]

Other Health Effects

o Central Nervous System (CNS): Vapors may cause dizziness, headaches, and other CNS
effects.[1]

 Ingestion: Ingestion may cause gastrointestinal distress.[1]

» Chronic Toxicity, Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no data
available to assess these long-term health effects.[10]

A summary of the known health hazards is presented in Table 2.
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Hazard Endpoint Classification/Effect References
Acute Oral Toxicity No data available [10]
Acute Dermal Toxicity No data available [10]
Acute Inhalation Toxicity No data available [10]
) ) o Irritating to the skin (GHS
Skin Corrosion/Irritation o [1][4]15]
Category 2 implied)
Serious Eye Damage/Irritation May cause eye irritation [1]
Respiratory or Skin )
o No data available [10]
Sensitization
Germ Cell Mutagenicity No data available [10]
] o Not classified as a carcinogen
Carcinogenicity [1]
by IARC or EPA
Reproductive Toxicity No data available [10]
N o May cause respiratory tract
Specific Target Organ Toxicity S
] irritation and CNS effects [1]
(Single Exposure) o
(dizziness)
Specific Target Organ Toxicity ]
No data available [10]
(Repeated Exposure)
Aspiration Hazard No data available [10]

Experimental Protocols

Detailed experimental protocols for toxicological studies on chlorocyclopentane are not

available in the public domain due to the lack of comprehensive testing. However, standardized

OECD guidelines are typically followed for chemical safety testing.

OECD Guideline for In Vitro Skin Irritation Test (TG 439)

This test method uses a reconstructed human epidermis (RhE) model to assess the skin
irritation potential of a chemical.[11][12][13][14]
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Test System: A three-dimensional RhE model composed of human-derived keratinocytes is
used.[11][13]

Procedure: The test chemical is applied topically to the surface of the RhE tissue.[11][14]
Exposure: The exposure period is typically up to 4 hours.[13]

Endpoint: Cell viability is measured after exposure, often using the MTT assay, which
assesses mitochondrial activity.[11]

Classification: A chemical is classified as an irritant if it reduces cell viability below a certain
threshold (e.g., < 50%).[11][12]

OECD Guideline for Acute Eye Irritation/Corrosion Test
(TG 405)

This guideline describes the procedure for assessing the potential of a substance to cause eye
irritation or corrosion.[15][16][17][18][19]

Test Animal: The albino rabbit is the recommended species.[20]

Procedure: A single dose of the test substance (0.1 mL for liquids) is applied to the
conjunctival sac of one eye. The other eye serves as a control.[16][18]

Observation: The eyes are examined for signs of irritation (redness, swelling, opacity) at
specific intervals (e.g., 1, 24, 48, and 72 hours) for up to 21 days to assess reversibility.[16]
[19]

Classification: The severity and reversibility of the ocular lesions determine the classification
of the substance as an irritant or corrosive.[19]

Mandatory Visualizations
Logical Workflow for Chemical Hazard Assessment
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Chemical Hazard Assessment Workflow

Step 1: Information Gathering
- Identify Chemical
- Obtain SDS
- Literature Search

Step 2: Hazard Identification
- Physical Hazards (Flammability)
- Health Hazards (Toxicity)
- Environmental Hazards

Step 3: Exposure Assessment
- Identify Routes of Exposure
- Determine Exposure Scenarios
- Quantify Exposure Levels

Rluate

Step 4: Risk Characterization
- Integrate Hazard and Exposure Data
- Evaluate Likelihood and Severity of Harm
- Determine if Risk is Acceptable

Step 5: Risk Management & Control
- Implement Control Measures (PPE, Ventilation)
- Develop Safe Operating Procedures
- Emergency Preparedness

Step 6: Review and Update
- Periodically Review Assessment
- Update with New Information

Click to download full resolution via product page

Caption: A generalized workflow for conducting a chemical hazard assessment.
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Generalized Signhaling Pathway for Chemical-Induced
Skin Irritation

Generalized Pathway of Irritant Contact Dermatitis

Chlorocyclopentane
(Chemical Irritant)

Disruption of Stratum Corneum
(Skin Barrier)

eads to

Keratinocyte Activation/Stress

riggers

Release of Pro-inflammatory
Cytokines & Chemokines
(e.g., IL-1a, TNF-a)

Recruitment of Immune Cells
(Neutrophils, Lymphocytes)

Clinical Inflammation
(Erythema, Edema, Pain)

Click to download full resolution via product page

Caption: A simplified signaling pathway for chemical-induced skin irritation.
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Experimental Workflow for Handling a Chemical Spill

Workflow for Chlorocyclopentane Spill Response

Evacuate Immediate Area
& Alert Personnel

l

Eliminate Ignition Sources
(No Smoking, Sparks, Flames)

;

Ensure Adequate Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert
Absorbent Material
(Sand, Earth)

Collect Absorbed Material
with Non-Sparking Tools

Place in Closed Container
for Disposal

Decontaminate Spill Area

Click to download full resolution via product page

Caption: A logical workflow for responding to a chlorocyclopentane spill.
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Handling and Storage

Given its hazardous properties, strict safety protocols must be followed when handling and
storing chlorocyclopentane.

Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.[6]

o Wear appropriate personal protective equipment (PPE), including safety goggles with side-
shields, chemical-resistant gloves, and protective clothing.[6] A respirator may be necessary
if exposure limits are exceeded or irritation is experienced.[6]

e Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[6]

[7]
e Ground and bond containers when transferring material.[7][10]
e Avoid contact with skin and eyes.[6]

e Do not breathe vapors or mists.[6]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]
o Keep away from heat, sparks, open flames, and other ignition sources.[6][7]
o Store in a designated flammables area.[10]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.
[10]

First Aid Measures
In case of exposure, the following first aid measures should be taken immediately:

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[6]
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» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention.[6]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[6]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6]

Conclusion

Chlorocyclopentane is a valuable chemical intermediate with significant hazards, most
notably its high flammability and its potential to cause skin and eye irritation. The current body
of toxicological data is incomplete, and further research is needed to fully characterize its acute
and chronic health effects. Professionals in research, development, and manufacturing must
adhere to stringent safety protocols, including the use of appropriate engineering controls and
personal protective equipment, to minimize the risk of exposure. The information and
visualizations provided in this guide are intended to support a culture of safety and informed
decision-making when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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